ONO-7746
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
ONO-7746 is an orally available small molecule and platelet thrombopoietin (TPO) receptor (TPOR; MPL) agonist with potential megakaryopoiesis stimulating activity. Upon administration, TPOR agonist ONO-7746 binds to and stimulates TPOR, which may lead to the proliferation and differentiation of megakaryocytes. In turn, this may increase the production of blood platelets and may prevent chemotherapy induced thrombocytopenia (CIT). TPOR is a cytokine receptor and member of the hematopoietin receptor superfamily. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus)
Scientific Research Applications
Thrombopoietin Receptor Agonist and Platelet Count Elevation
ONO-7746 has been studied for its potential in treating thrombocytopenia, a condition characterized by low platelet counts. Research has shown that ONO-7746, as an orally administered thrombopoietin receptor (c-Mpl) agonist, can elevate platelet counts even after a single dose in healthy subjects. This suggests its potential use in various etiologies associated with thrombocytopenia. In a study involving healthy subjects, ONO-7746 demonstrated a dose-dependent increase in platelet count, with the maximum increase observed in the highest dose cohort. The study concluded that ONO-7746 is safe and well-tolerated at all tested dose levels, supporting further clinical studies in thrombocytopenic patients (Hunt et al., 2011).
Role in Nonvolatile Memory Devices
While not directly related to ONO-7746, there is notable research on oxide-nitride-oxide (ONO) structures in semiconductor manufacturing. This includes work on the scheduling problems in ONO stacked film fabrication and the development of algorithms for efficient fabrication processes (Chien & Chen, 2007).
Activation of Macrophages and Antitumor Effects
Another research area, although not directly linked to ONO-7746 but rather ONO-4007, a synthetic lipid A analog, explores its role in activating macrophages and its implications in antitumor effects. This study found that ONO-4007 stimulates macrophages to produce tumor necrosis factor and exert cytocidal activities against tumor cells, suggesting its potential in cancer treatment (Yang et al., 1994).
properties
Product Name |
ONO-7746 |
---|---|
IUPAC Name |
NONE |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ONO7746; ONO 7746; ONO-7746; NIP022. |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.